Cas no 177266-03-4 (3-Isoxazolamine,4-ethyl-5-methyl-(9CI))
177266-03-4 structure
Product Name:3-Isoxazolamine,4-ethyl-5-methyl-(9CI)
CAS No:177266-03-4
MF:C6H10N2O
MW:126.159g/mol
CID:112563
Update Time:2023-11-19
3-Isoxazolamine,4-ethyl-5-methyl-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolamine,4-ethyl-5-methyl-
- 3-Isoxazolamine,4-ethyl-5-methyl-(9CI)
- 4-Ethyl-5-methylisoxazol-3-amine
- 4-ethyl-5-methyl-1,2-oxazol-3-amine
- CID 20675412
-
- Inchi: 1S/C6H10N2O/c1-3-5-4(2)9-8-6(5)7/h3H2,1-2H3,(H2,7,8)
- InChI Key: WQQYOZLMXIHKRP-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(N)=N1)CC
Computed Properties
- Exact Mass: 126.079
- Monoisotopic Mass: 126.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 97.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52
3-Isoxazolamine,4-ethyl-5-methyl-(9CI) Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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